Cas no 738606-51-4 (DODECANEDIOIC ACID, 2,2,11,11-TETRAMETHYL-6-OXO-)

DODECANEDIOIC ACID, 2,2,11,11-TETRAMETHYL-6-OXO- structure
738606-51-4 structure
Product Name:DODECANEDIOIC ACID, 2,2,11,11-TETRAMETHYL-6-OXO-
CAS No:738606-51-4
MF:C16H28O5
MW:300.390525817871
CID:3426001
PubChem ID:11150739
Update Time:2025-04-21

DODECANEDIOIC ACID, 2,2,11,11-TETRAMETHYL-6-OXO- Chemical and Physical Properties

Names and Identifiers

    • DODECANEDIOIC ACID, 2,2,11,11-TETRAMETHYL-6-OXO-
    • SCHEMBL209070
    • DB-089627
    • CHEMBL187938
    • 738606-51-4
    • Inchi: 1S/C16H28O5/c1-15(2,13(18)19)10-6-5-8-12(17)9-7-11-16(3,4)14(20)21/h5-11H2,1-4H3,(H,18,19)(H,20,21)
    • InChI Key: JPPCTKKRSSHODL-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(C)(C)CCCC(=O)CCCCC(C)(C)C(O)=O

Computed Properties

  • Exact Mass: 300.19367399Da
  • Monoisotopic Mass: 300.19367399Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 11
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 91.7Ų
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